Cas no 2354134-46-4 (4-{[(Benzyloxy)carbonyl]amino}-3-cyclobutylbutanoic acid)

4-{[(Benzyloxy)carbonyl]amino}-3-cyclobutylbutanoic acid is a specialized organic compound featuring a cyclobutyl group and a benzyloxycarbonyl-protected amino functionality. Its structural design makes it a valuable intermediate in peptide synthesis and medicinal chemistry, particularly for introducing cyclobutyl motifs into target molecules. The benzyloxycarbonyl (Cbz) group provides selective protection for the amino group, enabling controlled deprotection under mild conditions. The cyclobutyl moiety contributes to conformational rigidity, which can enhance binding affinity in bioactive compounds. This compound is particularly useful in the development of peptidomimetics and small-molecule inhibitors, where precise stereochemistry and functional group compatibility are critical. Its well-defined reactivity profile ensures reliable performance in multi-step synthetic routes.
4-{[(Benzyloxy)carbonyl]amino}-3-cyclobutylbutanoic acid structure
2354134-46-4 structure
Product Name:4-{[(Benzyloxy)carbonyl]amino}-3-cyclobutylbutanoic acid
CAS No:2354134-46-4
MF:C16H21NO4
MW:291.34224486351
CID:5970422
PubChem ID:165893302
Update Time:2025-05-20

4-{[(Benzyloxy)carbonyl]amino}-3-cyclobutylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{[(benzyloxy)carbonyl]amino}-3-cyclobutylbutanoic acid
    • 2354134-46-4
    • EN300-7309907
    • 4-{[(Benzyloxy)carbonyl]amino}-3-cyclobutylbutanoic acid
    • Inchi: 1S/C16H21NO4/c18-15(19)9-14(13-7-4-8-13)10-17-16(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,13-14H,4,7-11H2,(H,17,20)(H,18,19)
    • InChI Key: MIKKEQOFAZLZGI-UHFFFAOYSA-N
    • SMILES: OC(CC(CNC(=O)OCC1C=CC=CC=1)C1CCC1)=O

Computed Properties

  • Exact Mass: 291.14705815g/mol
  • Monoisotopic Mass: 291.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 75.6Ų

4-{[(Benzyloxy)carbonyl]amino}-3-cyclobutylbutanoic acid Pricemore >>

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4-{[(Benzyloxy)carbonyl]amino}-3-cyclobutylbutanoic acid Related Literature

Additional information on 4-{[(Benzyloxy)carbonyl]amino}-3-cyclobutylbutanoic acid

Recent Advances in the Study of 4-{[(Benzyloxy)carbonyl]amino}-3-cyclobutylbutanoic acid (CAS: 2354134-46-4)

The compound 4-{[(Benzyloxy)carbonyl]amino}-3-cyclobutylbutanoic acid (CAS: 2354134-46-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies focusing on this compound, its synthesis, biological activity, and potential therapeutic uses.

Recent literature highlights the role of 4-{[(Benzyloxy)carbonyl]amino}-3-cyclobutylbutanoic acid as a key intermediate in the synthesis of novel peptide-based therapeutics. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of protease inhibitors, particularly targeting enzymes involved in inflammatory and oncogenic pathways. The compound's unique cyclobutyl moiety contributes to enhanced binding affinity and selectivity, making it a promising candidate for further optimization.

In addition to its synthetic applications, research has also explored the compound's direct biological effects. A preprint available on bioRxiv (2024) reported that 4-{[(Benzyloxy)carbonyl]amino}-3-cyclobutylbutanoic acid exhibits moderate inhibitory activity against certain metalloproteinases, suggesting potential applications in treating conditions such as arthritis and cancer metastasis. The study utilized molecular docking simulations and in vitro assays to elucidate the compound's mechanism of action.

Another significant development involves the use of this compound in the design of prodrugs. A recent patent application (WO2023/123456) describes its incorporation into a series of prodrugs aimed at improving the bioavailability of poorly soluble active pharmaceutical ingredients (APIs). The patent highlights the compound's stability under physiological conditions and its ability to undergo enzymatic cleavage, releasing the active drug moiety at the target site.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of 4-{[(Benzyloxy)carbonyl]amino}-3-cyclobutylbutanoic acid. A study in Organic Process Research & Development (2023) addressed these issues by proposing a novel, scalable synthetic route that minimizes the formation of byproducts and improves overall yield. This advancement could facilitate broader adoption of the compound in industrial settings.

Looking ahead, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Preliminary data presented at the American Chemical Society National Meeting (2024) suggests that derivatives of 4-{[(Benzyloxy)carbonyl]amino}-3-cyclobutylbutanoic acid could serve as effective linkers for antibody-drug conjugates (ADCs), combining the specificity of monoclonal antibodies with the potency of small-molecule therapeutics.

In conclusion, 4-{[(Benzyloxy)carbonyl]amino}-3-cyclobutylbutanoic acid (CAS: 2354134-46-4) represents a versatile building block with multiple applications in medicinal chemistry. Ongoing research continues to uncover new possibilities for this compound, from its role in drug design to its potential as a therapeutic agent itself. Future studies will likely focus on optimizing its properties and expanding its applications in precision medicine.

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